Cas no 1417743-35-1 (tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 1417743-35-1
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 2127854
• Update Time: 2025-05-27

tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate
• GPEQLOBKUSHCLO-UHFFFAOYSA-N
• tert-butyl 4-(hydroxymethyl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CID 75302735
• 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 4-(hydroxymethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-9-4-8(9)5-10(13)7-14/h8-10,14H,4-7H2,1-3H3
• InChI Key： GPEQLOBKUSHCLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CO)CC2CC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Topological Polar Surface Area: 49.8

Additional information on tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 4-(Hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate (CAS: 1417743-35-1)

The compound tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate (CAS: 1417743-35-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This bicyclic scaffold, featuring a hydroxymethyl group and a tert-butyl carboxylate moiety, serves as a versatile intermediate for the synthesis of various biologically active molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its utility in the development of novel therapeutic agents.

One of the key advancements in the synthesis of this compound involves the use of catalytic asymmetric cyclopropanation reactions, which provide high enantioselectivity and yield. Researchers have reported improved protocols that minimize side reactions and enhance the scalability of the process. These developments are critical for the large-scale production of the compound, which is increasingly being used as a building block in the synthesis of protease inhibitors and other pharmacologically relevant molecules.

In addition to its synthetic utility, tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate has shown promise in medicinal chemistry applications. Recent studies have demonstrated its incorporation into the structure of potential drug candidates targeting viral proteases and neurodegenerative diseases. The hydroxymethyl group, in particular, has been leveraged for further functionalization, enabling the introduction of diverse pharmacophores that enhance binding affinity and selectivity.

Furthermore, computational studies have provided insights into the conformational preferences and electronic properties of this bicyclic system, aiding in the rational design of derivatives with optimized pharmacokinetic profiles. Molecular docking simulations have revealed favorable interactions with biological targets, supporting its potential as a scaffold for drug development.

Despite these advancements, challenges remain in the efficient derivatization of this compound and the exploration of its full therapeutic potential. Future research directions may include the development of novel catalytic systems for its synthesis, as well as the investigation of its applications in targeted drug delivery and prodrug strategies. The continued exploration of tert-butyl 4-(hydroxymethyl)-3-aza-bicyclo[4.1.0]heptane-3-carboxylate is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.